Silver behenate

• CAS No.: 2489-05-6
• Molecular Formula: C22H44AgO2
• Molecular Weight: 448.5 g/mol
• IUPAC Name: docosanoic acid;silver
• InChI: InChI=1S/C22H44O2.Ag/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24;/h2-21H2,1H3,(H,23,24)
• InChI Key: KAMAPADCIHYSMA-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)[O-].[Ag+]
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)O.[Ag]
• Pictograms: Irritant; Environmental Hazard
• Related CAS: 112-85-6 (Parent)

Description

Silver behenate is a silver salt of the long-chain fatty acid behenic acid1. It is known for its potential use as a low-angle diffraction standard and has been characterized using powder diffraction techniques1. This compound is represented by the chemical formula AgC22H43O2 and has a molar mass of 447.2287 g/mol 1.

Mechanism of Action

Target of Action

Silver behenate is a silver salt of the long-chain fatty acid behenic acid . It is primarily used as a low-angle diffraction standard in X-ray diffraction studies . The primary target of this compound is the X-ray beam in diffraction experiments .

Mode of Action

This compound interacts with X-ray beams to produce diffraction patterns. It forms a lamellar phase with a d-spacing of 58.380 Å . When exposed to copper Kα radiation, this results in 13 evenly spaced peaks in the range between 0.1 and 1.4 Å-1 . This interaction between the X-ray beam and this compound allows for the calibration of X-ray diffraction instruments .

Pharmacokinetics

It is primarily used in laboratory settings for instrument calibration .

Result of Action

The primary result of this compound’s action is the generation of a specific diffraction pattern when it interacts with an X-ray beam . This pattern is used to calibrate X-ray diffraction instruments, ensuring accurate and reliable data for subsequent experiments .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, the quality of this compound can vary significantly from supplier to supplier, from batch to batch, and even within one batch . This can affect the broadness of the first order ring and the splitting of the higher order peaks . Furthermore, the observed peak splitting could be caused by impurities in the sample or degradation under the influence of air, light, or temperature .

Preparation Methods

Synthetic Routes and Reaction Conditions: Silver behenate can be synthesized by reacting behenic acid with silver nitrate in an aqueous solution1. The reaction typically involves dissolving behenic acid in water, followed by the addition of silver nitrate1. The resulting this compound precipitates out of the solution and can be collected by filtration1.

Industrial Production Methods: In an industrial setting, this compound is produced on a larger scale using similar principles but with optimized reaction conditions to ensure higher yields and purity1. The process involves continuous monitoring and control of parameters such as temperature, pH, and reaction time to achieve consistent quality.

Chemical Reactions Analysis

Types of Reactions: Silver behenate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions12.

Common Reagents and Conditions:

• Oxidation: this compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

• Reduction: Reduction of this compound can be achieved using reducing agents like sodium borohydride or hydrazine.

• Substitution: Substitution reactions can occur with nucleophiles, leading to the formation of different silver compounds.

Major Products Formed:

• Oxidation: The oxidation of this compound can result in the formation of silver oxide.

• Reduction: Reduction typically yields metallic silver nanoparticles.

• Substitution: Substitution reactions can produce various silver salts depending on the nucleophile used.

Scientific Research Applications

Silver behenate has several scientific research applications across different fields:

• Chemistry: It is used as a standard in X-ray diffraction studies to determine the crystal structure of materials1.

• Biology: this compound nanoparticles are explored for their antimicrobial properties and potential use in biomedical applications.

• Medicine: The compound is investigated for its use in photothermographic imaging, which is a technique used in medical diagnostics.

• Industry: this compound is utilized in the production of photographic materials and as a component in certain industrial coatings.

Comparison with Similar Compounds

Silver behenate is compared with other silver salts and long-chain fatty acid salts:

• Silver stearate: Similar to this compound, silver stearate is a silver salt of stearic acid (another long-chain fatty acid). Both compounds are used in imaging and antimicrobial applications, but this compound is preferred for its specific diffraction properties.

• Silver palmitate: This compound is a silver salt of palmitic acid and is used in similar applications but has a shorter carbon chain compared to this compound.

• Silver myristate: Another silver salt with a shorter carbon chain, used in some industrial applications but less common than this compound.

This compound's uniqueness lies in its long carbon chain and its specific use in X-ray diffraction studies and photothermographic imaging.

Synthesis routes and methods I

Procedure details

3.4 g of behenic acid was dissolved in 100 ml of benzene at 60° C., and the temperature of this solution was adjusted to 60° C. 100 ml of water was added to the above solution with stirring to form an emulsion. 100 ml of an aqueous solution of silver ammonium complex, which was prepared by adding aqueous to about 80 ml of an aqueous solution containing 1.7 g of silver nitrate, and then adding water to the aqueous solution to make the total volume one liter, was then added to the above emulsion. Crystallites of silver behenate were obtained.

Synthesis routes and methods II

Procedure details

To a solution prepared by dissolving 30 g of ossein gelatin in 750 ml distilled water, a 2.94M silver nitrate solution was added to result in a silver electrical potential of 400 mV. To the resulting solution, 374 ml of the above-mentioned sodium behenate solution was added at a rate of 44.6 ml/minute at 78° C., employing a controlled double-jet method, at the same time, an aqueous 2.94M silver nitrate solution was added to maintain the silver electrical potential at 400 mV. During the addition, the added amounts of sodium behenate and silver nitrate were 0.092 mole and 0.101 mole, respectively.